Cas no 100900-32-1 (Benzoyl-DL-phenylalanine beta-naphthylamide)

• Product Name: Benzoyl-DL-phenylalanine beta-naphthylamide
• CAS No: 100900-32-1
• MF: C₂₆H₂₂N₂O₂
• MW: 394.465086460114
• CID: 124306
• PubChem ID: 588625
• Update Time: 2025-08-02

Benzoyl-DL-phenylalanine beta-naphthylamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, a-(benzoylamino)-N-2-naphthalenyl-
• BENZOYL-DL-PHENYLALANINE BETA-NAPHTHYL AMIDE,
• Benzoyl-DL-phenylalanine β-naphthylamide
• BZ-DL-PHE-BETANA
• Bz-DL-Phe-bNA
• BZ-DL-PHENYLALANINE-BETANA
• BZO-DL-PHE-BETANA
• N-BENZOYL-DL-PHENYLALANINE-2-NAPHTHYLAMIDE
• rac-(2R*)-2-(Benzoylamino)-3-phenyl-N-(2-naphtyl)propanamide
• N-(NAPHTHALEN-2-YL)-3-PHENYL-2-(PHENYLFORMAMIDO)PROPANAMIDE
• Oprea1_250414
• N-{1-[(naphthalen-2-yl)amino]-1-oxo-3-phenylpropan-2-yl}benzamide
• CBDivE_001168
• F10524
• N-(1-(Naphthalen-2-ylamino)-1-oxo-3-phenylpropan-2-yl)benzamide
• Benzenepropanamide,a-(benzoylamino)-N-2-naphthalenyl-
• N-[1-(naphthalen-2-ylamino)-1-oxo-3-phenylpropan-2-yl]benzamide
• Oprea1_015566
• UYXGHMPRWWMUID-UHFFFAOYSA-N
• CS-0335735
• AKOS000530292
• N-Benzoyl-dl-phenylalanine 2-naphthylamide
• AS-46791
• MFCD00021596
• 100900-32-1
• Q27163041
• N-[1-Benzyl-2-(2-naphthylamino)-2-oxoethyl]benzamide #
• Benzoyl-DL-phenylalanine beta-naphthyl amide
• CHEBI:91057
• J-000253
• Benzoyl-DL-phenylalanine beta-naphthylamide

• Inchi： 1S/C26H22N2O2/c29-25(21-12-5-2-6-13-21)28-24(17-19-9-3-1-4-10-19)26(30)27-23-16-15-20-11-7-8-14-22(20)18-23/h1-16,18,24H,17H2,(H,27,30)(H,28,29)
• InChI Key： UYXGHMPRWWMUID-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CC=CC=1)NC(C1C=CC=CC=1)=O)NC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 394.16800
• Monoisotopic Mass: 394.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 5.28350

Benzoyl-DL-phenylalanine beta-naphthylamide Security Information

• Storage Condition：Store in cold storage.

Additional information on Benzoyl-DL-phenylalanine beta-naphthylamide

Comprehensive Analysis of Benzoyl-DL-phenylalanine beta-naphthylamide (CAS No. 100900-32-1): Properties, Applications, and Research Insights

Benzoyl-DL-phenylalanine beta-naphthylamide (CAS No. 100900-32-1) is a specialized organic compound widely recognized in biochemical and pharmaceutical research. This compound, often abbreviated as Bz-DL-Phe-βNA, belongs to the class of naphthylamide derivatives, which are pivotal in enzymatic studies and drug development. Its unique structure, combining a benzoyl group, DL-phenylalanine, and a beta-naphthylamide moiety, makes it a valuable tool for researchers investigating protease activity and peptide hydrolysis mechanisms.

In recent years, the demand for Benzoyl-DL-phenylalanine beta-naphthylamide has surged due to its role in high-throughput screening (HTS) assays. Researchers frequently search for "Bz-DL-Phe-βNA solubility" or "Benzoyl-DL-phenylalanine beta-naphthylamide synthesis" to optimize experimental conditions. The compound's stability in aqueous solutions and compatibility with fluorescence-based detection systems have made it a preferred substrate for studying cathepsins and other proteolytic enzymes. Its applications extend to cancer research, where enzyme activity profiling is critical for identifying therapeutic targets.

From a chemical perspective, CAS No. 100900-32-1 exhibits a molecular weight of 388.43 g/mol and a purity typically exceeding 98%. Its spectroscopic properties, including UV-Vis absorption maxima at 280 nm, are frequently discussed in forums and publications. Users often inquire about "Benzoyl-DL-phenylalanine beta-naphthylamide HPLC methods" or "storage conditions for Bz-DL-Phe-βNA," highlighting the need for precise handling to maintain its integrity. The compound is stable at -20°C in desiccated environments, making it suitable for long-term research projects.

The versatility of Benzoyl-DL-phenylalanine beta-naphthylamide is further demonstrated in neuroscience research. Recent studies explore its utility in tracking neurodegenerative disease markers, aligning with the growing public interest in Alzheimer's and Parkinson's disease diagnostics. Searches like "Bz-DL-Phe-βNA and amyloid degradation" reflect this trend. Additionally, its role in peptidase inhibition assays has garnered attention in the context of autoimmune disorders, a hotspot in medical research.

For synthetic chemists, the step-by-step preparation of Benzoyl-DL-phenylalanine beta-naphthylamide involves Schotten-Baumann acylation followed by amide coupling with beta-naphthylamine. Queries such as "CAS 100900-32-1 supplier" or "Bz-DL-Phe-βNA price" are common among procurement specialists. Reputable suppliers provide detailed certificates of analysis (CoA), ensuring compliance with Good Laboratory Practice (GLP) standards. The compound's non-hazardous classification under standard safety protocols further enhances its accessibility.

Emerging applications of Benzoyl-DL-phenylalanine beta-naphthylamide include its use in biomarker discovery and personalized medicine. With the rise of AI-driven drug discovery, datasets incorporating this compound's reactivity profiles are increasingly valuable. Searches like "machine learning and enzyme substrate prediction" underscore this intersection of chemistry and technology. Furthermore, its compatibility with microfluidic platforms positions it as a candidate for lab-on-a-chip diagnostics, a field gaining traction in point-of-care testing.

In summary, Benzoyl-DL-phenylalanine beta-naphthylamide (CAS No. 100900-32-1) remains a cornerstone in biochemical research due to its multifunctional reactivity and broad applicability. Whether investigating "protease kinetics" or developing "novel diagnostic assays," this compound continues to address critical questions in life sciences. As research evolves, its integration with cutting-edge technologies will likely expand, solidifying its relevance in both academic and industrial settings.